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Compound of Interest

Compound Name: 3-Fluoroisatoic anhydride

Cat. No.: B065496

An In-depth Technical Guide to 3-Fluoroisatoic
Anhydride

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the physical, chemical, and reactive
properties of 3-Fluoroisatoic anhydride. It is intended to serve as a technical resource,
offering detailed data, experimental protocols, and visualizations to support research and
development activities.

Introduction

3-Fluoroisatoic anhydride, systematically named 8-fluoro-1H-3,1-benzoxazine-2,4-dione, is a
fluorinated heterocyclic compound with the chemical formula CsHsaFNOs.[1] It belongs to the
isatoic anhydride class of molecules, which are notable for their utility as versatile building
blocks in organic synthesis. The presence of a fluorine atom on the aromatic ring significantly
influences the molecule's electronic properties, reactivity, and potential biological activity,
making it a compound of interest in medicinal chemistry and materials science.[1][2] This guide
summarizes its known properties, synthetic routes, and chemical behavior.

Physical and Chemical Properties

Quantitative data for 3-Fluoroisatoic anhydride and its parent compound, isatoic anhydride,
are presented below for comparison. Data for the specific 3-fluoro isomer is limited in publicly
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available literature; where unavailable, this is noted.

Table 1. General and Physical Properties

Value (3- .
) . Value (Isatoic
Property Fluoroisatoic . Reference
. Anhydride)
Anhydride)
CAS Number 174463-53-7 118-48-9 [1]I3]
Molecular Formula CsHaFNO3 CsHsNOs [11[3]
Molecular Weight 181.12 g/mol 163.13 g/mol [11[3]
] ] Tan solid / Grey
Appearance Light brown solid [2][3]
powder
. . _ 243 °C (with
Melting Point Data not available N [3]
decomposition)
Boiling Point Data not available 290.19 °C [4]
Density 1.503 g/cm3 1.52 g/cm3 [41[5]
Miscible in water, hot
B ) alcohol, acetone;
Solubility Soluble in DMSO [3][6]

Insoluble in ether,

benzene, chloroform

Table 2: Spectroscopic and Computational Data
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Property

Value | Expected Features
(3-Fluoroisatoic
Anhydride)

Reference

IR Spectroscopy

Expected to show two distinct
C=0 stretching peaks
characteristic of anhydrides
(asymmetric and symmetric
stretches), typically between
1700-1900 cm~1. AC-O
stretching peak is also
expected between 1000-1300

cm~L.

[7]

1H NMR

Aromatic protons will exhibit
complex splitting patterns due
to H-H and H-F coupling. The
N-H proton is expected as a

broad singlet.

[6](8]

13C NMR

Two carbonyl carbons are
expected in the 150-170 ppm
range. Aromatic carbons will
show splitting due to C-F

coupling.

[8]

Mass Spectrometry

Expected molecular ion peak
[M]* at m/z = 181.0175.

[9]

InChl Key

IERIBARKMJORGI-
UHFFFAOYSA-N

[1]

Chemical Reactivity and Experimental Protocols

3-Fluoroisatoic anhydride is a reactive intermediate capable of undergoing various chemical

transformations, primarily involving nucleophilic attack on its carbonyl centers.[1]

Key Reactions:
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» Hydrolysis: In the presence of water or alkaline conditions, the anhydride ring opens to form
3-fluoroanthranilic acid and releases carbon dioxide.[1][10]

» Acylation: It readily reacts with nucleophiles such as alcohols and amines to yield the
corresponding esters and amides of 3-fluoroanthranilic acid.[1] This reaction is a cornerstone
of its use in synthesis.

» Electrophilic Aromatic Substitution: The fluorine atom and the anhydride moiety influence the
reactivity of the benzene ring in substitution reactions.[1]

+ Ring Transformation: Reactions with active methylene compounds can lead to the formation
of hydroxyquinolinone derivatives.[10]

H20 (Hydrolysis) 3-Fluoroanthranilic
Acid + CO2
Alcohol (ROH) 3-Fluoroisatoic 3-Fluoroanthranilate
(Acylation) Anhydride Ester + CO2
. 3-Fluoroanthranilamide
Amine (RNHz) + CO>
(Acylation)

Figure 1: Key Reactivity Pathways of 3-Fluoroisatoic Anhydride

Click to download full resolution via product page

Figure 1: Key Reactivity Pathways of 3-Fluoroisatoic Anhydride

Synthesis Methodologies

Several synthetic routes to isatoic anhydrides have been reported. The methods applicable to
the 3-fluoro derivative generally involve cyclization or oxidation strategies.

Method 1: Oxidation of Fluorinated Isatin

A common and effective method involves the oxidative ring expansion of a corresponding
fluorinated isatin.[1]
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Experimental Protocol:

e Suspension: Suspend the appropriate fluorinated isatin (e.g., 3-fluoroisatin) in a carboxylic
acid solvent, such as glacial acetic acid.[1]

o Oxidation: Add an oxidizing agent, typically a 30-50% aqueous solution of hydrogen
peroxide, dropwise to the suspension. A catalyst like sulfuric acid may be used.[1]

¢ Reaction Conditions: Maintain the reaction temperature between 25-65°C and stir for a
sufficient duration (e.g., 1-2 hours).[1]

« Isolation: Cool the reaction mixture. The crystalline 3-Fluoroisatoic anhydride product
precipitates out of the solution.

 Purification: Collect the product by filtration or centrifugation and wash with cold water.
Further purification can be achieved by recrystallization.[1]
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Figure 2: Experimental Workflow for Isatin Oxidation
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Figure 2: Experimental Workflow for Isatin Oxidation

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b065496?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b065496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Other Synthetic Routes:

From Anthranilic Acid: The classical synthesis involves the reaction of the corresponding
anthranilic acid (3-fluoroanthranilic acid) with phosgene or a phosgene equivalent.[1][11]

From Fluoroindole: Synthesis can be achieved through the oxidation and rearrangement of a
7-fluoroindole precursor.[1]

Palladium-Catalyzed Carbonylation: This modern approach uses a palladium catalyst to
carbonylate a 2-iodo-6-fluoroaniline starting material.[1]

Applications in Research and Drug Development

3-Fluoroisatoic anhydride is a valuable reagent with applications across several scientific
domains:

Organic Synthesis: It serves as a precursor for a wide range of complex, fluorinated organic
molecules and heterocyclic structures like quinazolines and benzodiazepines.[1][12]

Pharmaceutical Development: The compound is used to synthesize novel bioactive
molecules. The fluorine substituent can enhance metabolic stability, binding affinity, and
other pharmacokinetic properties of drug candidates.[1][2]

Agrochemicals: It is a building block for creating new pesticides and herbicides with
potentially improved efficacy.[2]

Materials Science: Its reactive nature allows for its incorporation into polymers and coatings
to develop advanced materials with enhanced durability and specific chemical properties.[1]

[2]

Safety and Handling

While a specific safety data sheet (SDS) for 3-Fluoroisatoic anhydride is not widely available,
data for related anhydrides and isatoic anhydride itself indicate that caution is required.

e Hazards: Anhydrides are generally irritants and can be corrosive. They may cause skin
irritation, serious eye damage, and respiratory irritation. They can react violently with water.
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¢ Precautions:

o

Handle in a well-ventilated area or fume hood.[13]

[¢]

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,
and a lab coat.[13]

[¢]

Avoid breathing dust or vapors.

[¢]

Keep away from moisture and incompatible materials like strong oxidizing agents and
bases.[13][14]

o Storage: Store in a tightly closed container in a cool, dry place, potentially under an inert
atmosphere due to its hygroscopic nature. A recommended storage temperature is between
0-8°C.[2]

This guide is intended for informational purposes only. Always consult a comprehensive and
current Safety Data Sheet (SDS) before handling this chemical and follow all institutional safety
protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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